Cas no 2145846-84-8 (5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine)

5-(1-Methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with a 1-methyl-1,2,3-triazole moiety and an amine functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold for bioactive molecules. The presence of both triazole and pyrazole rings enhances its potential for forming hydrogen bonds and metal coordination, making it valuable in ligand design and medicinal chemistry. Its stability and well-defined reactivity profile further support its utility in targeted synthesis and molecular diversification.
5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine structure
2145846-84-8 structure
Product Name:5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine
CAS No:2145846-84-8
MF:C6H8N6
MW:164.167919158936
CID:5999696
PubChem ID:165950604
Update Time:2025-06-22

5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine
    • EN300-1296444
    • 2145846-84-8
    • Inchi: 1S/C6H8N6/c1-12-3-5(9-11-12)6-4(7)2-8-10-6/h2-3H,7H2,1H3,(H,8,10)
    • InChI Key: HOYHLXKPUUOVAO-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C2=C(C=NN2)N)N=N1

Computed Properties

  • Exact Mass: 164.08104428g/mol
  • Monoisotopic Mass: 164.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 85.4Ų

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Additional information on 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine

Introduction to 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine (CAS No. 2145846-84-8)

5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine, also known by its CAS number 2145846-84-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of pyrazole and triazole, two heterocyclic rings that are widely recognized for their biological activities, including anti-inflammatory, antifungal, and anticancer properties.

The structure of 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine is characterized by the presence of a 1-methyl-1H-1,2,3-triazole ring attached to a 1H-pyrazole ring through a carbon atom. The unique arrangement of these heterocyclic rings provides the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-amine has also shown promise in the field of oncology. A study published in the Cancer Research journal demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition suggests that 5-(1-methyl-1H-1,2,3-triazol-4-yl)-1H-pyrazol-4-am ine could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapy agents.

The pharmacokinetic properties of 5-(1-methyl-1H-1,2,3-triazol - 4 - yl) - 1 H - pyrazol - 4 - amine have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 5-( 1 - methyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl) - 1 H - pyrazol - 4 - amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects suffering from various diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 5-( 1 - methyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl) - 1 H - pyrazol - 4 - amine (CAS No. 2145846-8-8) ) represents a promising lead compound in the development of novel therapeutics for inflammatory and oncological conditions. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.

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